Cas no 1803713-81-6 (3-Chloro-4-propionylmandelic acid)
3-Chloro-4-propionylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-propionylmandelic acid
-
- Inchi: 1S/C11H11ClO4/c1-2-9(13)7-4-3-6(5-8(7)12)10(14)11(15)16/h3-5,10,14H,2H2,1H3,(H,15,16)
- InChI Key: MWFQMWREDFGECW-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(CC)=O)C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 279
- XLogP3: 1.6
- Topological Polar Surface Area: 74.6
3-Chloro-4-propionylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015025005-250mg |
3-Chloro-4-propionylmandelic acid |
1803713-81-6 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015025005-500mg |
3-Chloro-4-propionylmandelic acid |
1803713-81-6 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015025005-1g |
3-Chloro-4-propionylmandelic acid |
1803713-81-6 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
3-Chloro-4-propionylmandelic acid Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 3-Chloro-4-propionylmandelic acid
Introduction to 3-Chloro-4-propionylmandelic Acid (CAS No. 1803713-81-6)
3-Chloro-4-propionylmandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1803713-81-6, this compound serves as a versatile intermediate in the development of various pharmacologically active molecules. Its unique structural features, comprising both a chloro substituent and a propionylmandelic acid backbone, make it a valuable building block for medicinal chemists seeking to design novel therapeutic agents.
The compound's molecular structure, characterized by a carboxylic acid group, a propionyl side chain, and a chloro substituent on a benzene ring, endows it with distinct reactivity patterns. These properties are particularly useful in the synthesis of complex molecules, where selective functionalization is often required. The presence of the chloro group enhances its utility as a synthetic precursor, enabling nucleophilic substitution reactions that are pivotal in constructing heterocyclic scaffolds and other pharmacophores.
In recent years, 3-Chloro-4-propionylmandelic acid has been explored in the context of drug discovery initiatives aimed at addressing unmet medical needs. Its incorporation into molecular frameworks has been investigated for potential applications in oncology, infectious diseases, and neurodegenerative disorders. The propionylmandelic moiety, in particular, is recognized for its ability to modulate enzyme activity and interact with biological targets in a manner that can be harnessed for therapeutic benefit.
One of the most compelling aspects of this compound is its role in the synthesis of protease inhibitors. Proteases play critical roles in various physiological processes, and their dysregulation is often associated with disease pathogenesis. By leveraging the reactivity of 3-Chloro-4-propionylmandelic acid, researchers have been able to develop novel inhibitors that exhibit high selectivity and potency against specific protease targets. These inhibitors hold promise for treating conditions such as cancer, inflammation, and viral infections.
Moreover, the compound has found utility in the development of chiral auxiliaries and ligands used in asymmetric synthesis. The mandelic acid core provides a chiral center that can be utilized to induce stereoselectivity in chemical reactions. This capability is particularly important in pharmaceuticals, where enantiomeric purity is often a critical factor determining the efficacy and safety of a drug candidate. The chloro group further enhances its versatility by allowing for modifications that can fine-tune the steric and electronic properties of the resulting molecules.
Recent advances in computational chemistry have also highlighted the potential of 3-Chloro-4-propionylmandelic acid as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) techniques enable researchers to rapidly evaluate large libraries of compounds for their binding affinity to biological targets. The structural features of this compound make it an attractive candidate for such screens, as they can be rationally designed to complement specific binding pockets on proteins or enzymes.
The synthesis of 3-Chloro-4-propionylmandelic acid itself presents an interesting challenge due to its multifunctional nature. While classical synthetic routes have been established, ongoing research aims to optimize these processes for greater efficiency and sustainability. Green chemistry principles are being increasingly applied to develop methodologies that minimize waste and reduce environmental impact. Such efforts not only enhance the scalability of producing this compound but also align with broader industry trends toward sustainable pharmaceutical manufacturing.
In conclusion, 3-Chloro-4-propionylmandelic acid (CAS No. 1803713-81-6) represents a significant asset in modern drug discovery and organic synthesis. Its unique structural attributes enable its use as an intermediate in constructing complex pharmacological entities, particularly those targeting proteases and other enzymes involved in disease pathways. As research continues to uncover new applications for this compound, its importance in advancing therapeutic innovation is likely to grow further.
1803713-81-6 (3-Chloro-4-propionylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)